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Cat. No.: S1511955

Get Quote

The table below summarizes the core chemical and physical properties of 2-butoxyethyl oleate identified

from the search results [1] [2] [3].

Property Value

Common Name 2-butoxyethyl oleate

CAS Number 109-39-7

Molecular
Formula

C₂₄H₄₆O₃

Molecular
Weight

382.62 g/mol

Density 0.893 g/cm³

Boiling Point 462.5 °C at 760 mmHg

Flash Point 168.5 °C

Refractive Index 1.457 [1] / 1.455 (lit.) [2]
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Property Value

Synonyms Ethyleneglycol monobutyl ether oleate; Butyl cellosolve oleate; 9-Octadecenoic acid
(Z)-, 2-butoxyethyl ester [2] [3]

Emollient Esters in Cosmetics: Key Evaluation
Parameters

While specific data for 2-butoxyethyl oleate is scarce, one study provides a framework for evaluating the

physiochemical properties of emollient esters in general [4]. The following diagram outlines the key

properties and their relationships that are critical for assessing emollient performance.

Key Emollient Evaluation Parameters

Emollient Esters

Physicochemical Properties

Spreading Value Viscosity Surface Tension Contact Angle Dielectric Constant Refractive Index

Sensory: Initial Spread Sensory: Residue & After-Feel Sensory: Perceived Shine

Click to download full resolution via product page

Diagram Title: Emollient Property-Sensory Relationship Map
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Proposed Experimental Protocol for Emollient
Characterization

Based on the general methodologies for emollient testing, here is a detailed protocol that can be adapted to

characterize 2-butoxyethyl oleate [4].

Emollient Characterization Workflow

Sample Preparation

In Vitro Analysis

Spreading Measurement

  Artificial Skin Membrane

Surface Tension

  Pendant Drop Method

Contact Angle
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Viscosity

  Viscometer

Dielectric Constant

  10-KHz Meter
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Data Collection

In Vivo Sensory Panel

Sensory Evaluation

  n=12 Panelists

Correlation Analysis

Final Emollient Profile
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Click to download full resolution via product page

Diagram Title: Emollient Testing Protocol Flowchart

Detailed Methodology [4]:

Spreading Measurement

Principle: Measures a molecule's ability to expand on a surface, influenced by molecular
weight and viscosity.

Procedure:
Hydrate an artificial skin membrane in a humidity chamber (15% glycerin, 85% water) for

24 hours.
Using an electronic pipette, place a 10-µL sample of 2-butoxyethyl oleate onto the

membrane.
Measure the spreading area (in mm²) after 10 minutes.

Perform the measurement in triplicate and repeat for a total of six replicates.

Surface Tension

Principle: Quantifies the attractive intermolecular forces within the ester.
Procedure: Measure via the pendant drop method using a manual disposable syringe with a 1-

mm diameter needle. Report the average of 20 trials at 21–23°C and 24–35% relative humidity.

Contact Angle

Principle: Assesses the wetting tendency of the emollient on a solid surface.

Procedure:
Place a 0.02-inch thick silicone substrate on a glass slide.

Dispense a 5±2 µL droplet of 2-butoxyethyl oleate.
Measure the static contact angle automatically every 5 seconds. The initial contact angle

is estimated at ~1 second, and the final angle at 5 minutes.
Report the average of 10 trials (five trials on two different silicone sheets).

Viscosity

Principle: Determines the flow resistance of the Newtonian ester fluid.
Procedure: Measure using a viscometer with a small sample adapter and an appropriate

spindle (e.g., spindle 21, sample chamber 13R) at a set shear rate (e.g., 93 sec⁻¹). Report
viscosity in centipoise (cP).

In Vivo Sensory Evaluation
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Procedure:
Recruit a panel of 12 participants.
Apply one drop of neat 2-butoxyethyl oleate to the volar forearm of each panelist.

Instruct panelists to spread the ester into the skin until fully absorbed.
Panelists rank sensory parameters on a scale of 1-10 (arbitrary units). Parameters

include:
Initial Spreading: Ease of absorption.

Skin Feel After Application: Perception of how light or heavy it feels.
Shine: Amount of gloss imparted to the skin.

Residue After Spreading: Amount of perceived residue.
After-Feel Upon Absorption: Tactile perception after absorption (e.g., dryness,

tackiness).

Key Information Limitations and Next Steps

The primary limitation is the lack of publicly available, specific performance data for 2-butoxyethyl oleate.

The properties that make it functional as an emollient are not detailed in the search results.

To proceed with your research and development, I suggest you:

Contact Suppliers Directly: Reach out to the manufacturers and suppliers listed in the search
results (e.g., [1] [3]). They often possess technical data sheets (TDS) and safety data sheets (SMS)

with detailed application notes that are not published openly.
Consult Specialized Databases: Access scientific databases like SciFinder or PubMed (which

indexed one of the search results [5]) for peer-reviewed articles on the ester's formulation
performance.

Perform Empirical Testing: Use the experimental protocol provided above to characterize a sample
of 2-butoxyethyl oleate in your own laboratory, generating the necessary data for your application

notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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